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Compound of Interest

Compound Name: Lanthanum(III) acetate trihydrate

Cat. No.: B2398418 Get Quote

UV-Visible (UV-Vis) Spectrophotometry
UV-Vis spectrophotometry is a widely accessible and cost-effective technique for the

quantification of Lanthanum(III) ions. This method relies on the formation of a colored complex

between Lanthanum(III) and a specific chromogenic reagent, which can then be measured

based on its absorbance of light at a characteristic wavelength.

Advantages:

Readily available instrumentation.

Cost-effective and rapid analysis.

Suitable for routine quality control.

Disadvantages:

Lower sensitivity compared to other methods.

Susceptible to interference from other ions that may also form colored complexes.

Indirect method requiring a complexation reaction.
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Comparative Performance of UV-Vis
Spectrophotometric Methods
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LOD: Limit of Detection, LOQ: Limit of Quantification. Data not available is represented by '-'.

Experimental Protocol: Quantification of
Lanthanum(III) using Bromopyrogallol Red
This protocol describes the steps for the spectrophotometric determination of Lanthanum(III)

using Bromopyrogallol Red (BPR) in the presence of Cetylpyridinium Chloride (CPC) as a

surfactant to enhance sensitivity.[2]
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Preparation of Reagents:

Lanthanum(III) Standard Stock Solution (1000 µg/mL): Dissolve a precisely weighed

amount of Lanthanum(III) salt (e.g., LaCl₃·7H₂O) in distilled water.

BPR Solution (1x10⁻³ M): Dissolve the required amount of Bromopyrogallol Red in distilled

water.

CPC Solution (0.1% w/v): Dissolve Cetylpyridinium Chloride in distilled water.

Buffer Solution (pH 4.61): Prepare an acetate buffer by mixing appropriate volumes of 0.2

M acetic acid and 0.2 M sodium acetate.

Calibration Curve:

Prepare a series of standard solutions by diluting the stock Lanthanum(III) solution to

cover the linear range (e.g., 0.125 to 5.0 µg/mL).

To each standard solution, add the buffer solution, BPR solution, and CPC solution in a

specific order and volume.

Allow the color to develop for a set time (e.g., 10 minutes).

Measure the absorbance of each solution at the wavelength of maximum absorbance

(λmax = 661 nm) against a reagent blank.

Plot a calibration curve of absorbance versus concentration.

Sample Analysis:

Prepare the sample solution containing an unknown concentration of Lanthanum(III)

acetate.

Treat the sample solution with the buffer, BPR, and CPC reagents in the same manner as

the standards.

Measure the absorbance of the sample solution at 661 nm.
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Determine the concentration of Lanthanum(III) in the sample by interpolating from the

calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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